Cas no 1784584-51-5 (Benzenesulfonyl chloride, 4-(1-fluoroethyl)-)

• Product Name: Benzenesulfonyl chloride, 4-(1-fluoroethyl)-
• CAS No: 1784584-51-5
• MF: C₈H₈ClFO₂S
• MW: 222.664323806763
• MDL: MFCD28532460
• CID: 5220645
• PubChem ID: 84687962
• Update Time: 2025-11-01

Benzenesulfonyl chloride, 4-(1-fluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-(1-fluoroethyl)-

• MDL： MFCD28532460
• Inchi： 1S/C8H8ClFO2S/c1-6(10)7-2-4-8(5-3-7)13(9,11)12/h2-6H,1H3
• InChI Key： CBCJISSQTPUKRT-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C(F)C)C=C1

Additional information on Benzenesulfonyl chloride, 4-(1-fluoroethyl)-

Benzenesulfonyl chloride, 4-(1-fluoroethyl)- (CAS No. 1784584-51-5): A Comprehensive Overview in Modern Chemical Research

Benzenesulfonyl chloride, 4-(1-fluoroethyl)-, identified by the CAS number 1784584-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its benzenesulfonyl chloride moiety and a 1-fluoroethyl substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The introduction of a fluorine atom into the ethyl group enhances the compound's lipophilicity and metabolic stability, making it particularly useful in drug development.

The< strong>benzenesulfonyl chloride functional group is well-known for its reactivity in nucleophilic substitution reactions, which allows for the facile introduction of diverse side chains onto aromatic or heteroaromatic scaffolds. This reactivity is particularly advantageous in medicinal chemistry, where modifications at specific positions on a molecular framework can significantly alter its pharmacological profile. The presence of the< strong>1-fluoroethyl group further contributes to the compound's versatility, as fluorine atoms are frequently incorporated into pharmaceuticals to improve their pharmacokinetic properties.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting various diseases. The< strong>Benzenesulfonyl chloride, 4-(1-fluoroethyl)- compound has been explored as a key intermediate in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism. Specifically, studies have demonstrated its utility in generating sulfonyl-based inhibitors that disrupt metabolic pathways such as glycolysis and fatty acid oxidation, which are often dysregulated in tumor cells. These findings align with the growing interest in metabolic targeting as a strategy for cancer therapy.

The incorporation of fluorine into pharmaceutical compounds is not without precedent; indeed, many FDA-approved drugs contain fluorine atoms to enhance their efficacy and reduce susceptibility to metabolic degradation. The< strong>1-fluoroethyl group in< strong>Benzenesulfonyl chloride, 4-(1-fluoroethyl)- contributes to this trend by providing a stable yet reactive handle for further functionalization. This balance between stability and reactivity makes it an attractive building block for chemists seeking to develop novel drug candidates.

Moreover, the< strong>benzenesulfonyl chloride moiety has been extensively studied for its role in peptide mimetics and peptidomimetic drug design. Sulfonyl chlorides are known to react with nucleophiles such as amines and alcohols, forming stable sulfoxides or sulfones. This reactivity has been exploited to create constrained peptide analogs that mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic profiles. The< strong>Benzenesulfonyl chloride, 4-(1-fluoroethyl)- compound offers a unique platform for designing such peptidomimetics due to its ability to undergo selective modifications at multiple positions.

The pharmaceutical industry continues to seek innovative approaches to overcome resistance mechanisms associated with existing therapies. The< strong>Benzenesulfonyl chloride, 4-(1-fluoroethyl)- compound has shown promise in this context by serving as a precursor for the development of next-generation inhibitors that target resistant variants of enzymes such as kinases and proteases. By leveraging its dual functionality—the benzenesulfonyl chloride group for introducing diverse side chains and the 1-fluoroethyl group for enhancing lipophilicity—researchers can design molecules with tailored properties to combat resistance.

In addition to its applications in drug development, the< strong>Benzenesulfonyl chloride, 4-(1-fluoroethyl)- compound has found utility in materials science and agrochemical research. Its ability to undergo cross-coupling reactions with transition metals makes it a valuable reagent in organic synthesis pipelines used to create complex molecular architectures. These synthetic methodologies have been applied to develop advanced materials with applications ranging from electronics to coatings.

The increasing demand for fluorinated compounds underscores their importance in modern chemical research. The< strong>Benzenesulfonyl chloride, 4-(1-fluoroethyl)- compound exemplifies this trend by providing a versatile intermediate that can be modified through various synthetic strategies to yield molecules with distinct biological activities. As research continues to uncover new applications for fluorinated derivatives, compounds like< strong>Benzenesulfonyl chloride, 4-(1-fluoroethyl)- will remain at the forefront of innovation.

In conclusion, the< strong>Benzenesulfonyl chloride, 4-(1-fluoroethyl)-, identified by CAS number1784584-51-5, is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop novel therapeutics, while also serving as a key intermediate in materials science and agrochemical applications. As our understanding of fluorinated compounds evolves, so too will their applications in addressing global challenges in health and technology.